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Compound of Interest

Compound Name: 3-Bromo-5-ethylaniline

CAS No.: 123158-68-9

Cat. No.: B179179

Get Quote

For Immediate Reference: This document outlines the essential safety and logistical

procedures for the proper disposal of 3-Bromo-5-ethylaniline. Adherence to these guidelines

is critical for ensuring personnel safety and environmental compliance.

This guide provides researchers, scientists, and drug development professionals with a step-

by-step operational plan for the safe handling and disposal of 3-Bromo-5-ethylaniline. Given

the hazardous nature of this compound, it is imperative to follow established safety protocols

and consult with your institution's Environmental Health and Safety (EHS) department.

Hazard Identification and Immediate Safety
Precautions
3-Bromo-5-ethylaniline is classified as a hazardous substance. Based on data from similar

compounds, it is harmful if swallowed, in contact with skin, or if inhaled, and causes skin and

serious eye irritation.[1][2] May cause respiratory irritation.[1][2]

Immediate actions in case of exposure:
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[2]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation

persists.[2][3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical

attention.[2][3][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2][4]

Required Personal Protective Equipment (PPE) for Handling and Disposal:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves before use.[2]

Eye Protection: Safety glasses with side-shields or chemical goggles.[2]

Body Protection: A lab coat or chemical-resistant apron. A complete suit protecting against

chemicals may be necessary depending on the scale of handling.[5]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[6]

Quantitative Data Summary
The following table summarizes key quantitative data for 3-Bromo-5-ethylaniline and related

compounds. This information is critical for proper handling, storage, and transport of the waste.
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Property
3-Bromo-5-
ethylaniline

3-Bromo-5-
methylaniline

3-Bromoaniline

Molecular Formula C₈H₁₀BrN[1][7] C₇H₈BrN[8] C₆H₆BrN

Molecular Weight 200.08 g/mol [1][7] 186.05 g/mol [8] 172.02 g/mol

Physical State Not specified
Solid, Low melting

solid[3]
Liquid[6]

UN Number (for

transport)
Not specified UN2811[3] UN2810[6]

Hazard Class (for

transport)
Not specified 6.1 (Toxic solid)[3] 6.1 (Toxic liquid)[6]

Packing Group (for

transport)
Not specified III[3] III[6]

Step-by-Step Disposal Protocol
The disposal of 3-Bromo-5-ethylaniline must be handled as hazardous waste. Do not

discharge into drains or the environment.[2][3][6]

Methodology for Waste Collection and Segregation:

Identify Waste Stream: Designate a specific, clearly labeled hazardous waste container for 3-
Bromo-5-ethylaniline and materials contaminated with it.

Container Requirements: Use a sealable, non-reactive, and properly labeled container. The

container must be in good condition and compatible with the chemical. Keep the container

tightly closed when not in use.[3][6]

Segregation: Do not mix 3-Bromo-5-ethylaniline waste with other waste streams unless

explicitly permitted by your institution's EHS guidelines. Incompatible materials include acids,

acid anhydrides, acid chlorides, and chloroformates.[6]

Labeling: The waste container label must include:

The words "Hazardous Waste"
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The full chemical name: "3-Bromo-5-ethylaniline"

Associated hazards (e.g., Toxic, Irritant)

The accumulation start date

The name of the principal investigator or lab group

Procedure for Handling Spills:

Evacuate and Ventilate: Ensure the area is well-ventilated. Evacuate non-essential

personnel.[2]

Containment: For liquid spills, use an inert absorbent material like sand, silica gel, or

universal binder.[5][6] For solid spills, carefully sweep or shovel the material into a suitable

disposal container, avoiding dust formation.[2][3]

Cleanup: Clean the spill area thoroughly with an appropriate solvent and then with soap and

water. All cleanup materials must be disposed of as hazardous waste.

Report: Report the spill to your institution's EHS department.

Final Disposal Operations:

Storage: Store the sealed waste container in a cool, dry, and well-ventilated designated

hazardous waste accumulation area, away from incompatible materials.[3][6]

Arrange for Pickup: Contact your institution's EHS department to schedule a pickup of the

hazardous waste. All disposal must be conducted through a licensed and approved waste

disposal company.[2][5]

Documentation: Maintain a record of the waste generated, including the amount and date of

disposal, as required by local and national regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Bromo-5-ethylaniline.
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Disposal Workflow for 3-Bromo-5-ethylaniline

Start: Generation of
3-Bromo-5-ethylaniline Waste

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Select Labeled, Compatible
Hazardous Waste Container

3. Transfer Waste to Container
(Avoid Spills & Dust)

4. Securely Seal Container

Spill Occurred?

Execute Spill Cleanup Protocol
(Absorb/Sweep, Clean, Contain)

Yes

5. Store in Designated
Hazardous Waste Area

No

6. Contact EHS for Pickup
by Licensed Disposal Company

End: Waste Disposed
Compliantly

Click to download full resolution via product page

Caption: Disposal Workflow for 3-Bromo-5-ethylaniline.
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Disclaimer: This document provides guidance based on publicly available safety data for 3-
Bromo-5-ethylaniline and similar chemical compounds. Always consult your institution's

specific EHS protocols and the most current Safety Data Sheet (SDS) for the chemical in use.

Disposal regulations may vary by region.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b179179/docs?utm_src=pdf-body#safe-disposal-of-3-bromo-5-ethylaniline-a-procedural-guide
https://www.benchchem.com/product/b179179/docs?utm_src=pdf-body#safe-disposal-of-3-bromo-5-ethylaniline-a-procedural-guide
https://www.benchchem.com/product/b179179?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-ethylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-ethylaniline
https://www.aaronchem.com/sds/80948-73-8.pdf
https://www.fishersci.com/store/msds?partNumber=AAH61519&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/242950
https://www.cdhfinechemical.com/images/product/msds/37_33546260_3-BromoAniline-CASNO-591-19-5-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC177210050&productDescription=3-BROMOANILINE+98%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemscene.com/product/123158-68-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-methylaniline
https://www.benchchem.com/product/b179179/docs#safe-disposal-of-3-bromo-5-ethylaniline-a-procedural-guide
https://www.benchchem.com/product/b179179/docs#safe-disposal-of-3-bromo-5-ethylaniline-a-procedural-guide
https://www.benchchem.com/product/b179179/docs#safe-disposal-of-3-bromo-5-ethylaniline-a-procedural-guide
https://www.benchchem.com/product/b179179/docs#safe-disposal-of-3-bromo-5-ethylaniline-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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